(12E,25Z)-5,16,21,32-Tetrabromo-4,17-dihydroxy-12,25-bis(hydroxyimino)-2,19-dioxa-10,27-diazapentacyclo[28.2.2.220,23.13,7.114,18]octatriaconta-1(32),3,5,7(38),14(37),15,17,20,22,30,33,35-dodecaene-11,26-dione
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Overview
Description
CID 9589397 is a natural product found in Ianthella basta and Aiolochroia crassa with data available.
Scientific Research Applications
Complex Formation and Structural Analysis
- The synthesis and complex formation of macrocyclic compounds, including structures similar to the specified compound, have been a subject of research. For instance, studies have focused on synthesizing new macrocyclic compounds and examining their ability to form complexes with various metal ions (Karadeniz & B. ròlu, 1984).
- In-depth structural analysis of such compounds often reveals unique molecular conformations and interactions. This was demonstrated in the study of isomeric compounds related to the specified macrocycle, where the amide groups exhibited distinct planar configurations (Maverick, Knobler, Trueblood, & Ho, 1997).
Host-Guest Chemistry and Inclusion Complexes
- Macrocyclic compounds have been extensively studied for their ability to form host-guest complexes. This includes research on how these compounds interact with various ions and molecules, leading to the formation of inclusion complexes. Such studies provide insights into the molecular interactions and potential applications in areas like sensor technology and molecular recognition (Dielemann, Matt, Jones, & Thönnessen, 2003).
Potential in High-Energy Materials
- Theoretical studies on compounds structurally related to the specified macrocycle have explored their potential as high-energy density materials (HEDMs). Such studies typically involve examining the thermodynamic properties and stability of these compounds, offering insights into their potential use in fields like materials science and engineering (Jin, Hu, Lu, Gao, Liu, & Lv, 2014).
Applications in Coordination Chemistry
- Research has also focused on the synthesis of novel macrocyclic ligands and their coordination with various metal ions. This area of study is crucial for understanding the complexation behavior of such macrocycles, which has implications in catalysis, environmental chemistry, and material sciences (Yan, 2004).
Properties
CAS No. |
184679-29-6 |
---|---|
Molecular Formula |
C34H28Br4N4O8 |
Molecular Weight |
940.2 g/mol |
IUPAC Name |
(12E,25Z)-5,16,21,32-tetrabromo-4,17-dihydroxy-12,25-bis(hydroxyimino)-2,19-dioxa-10,27-diazapentacyclo[28.2.2.220,23.13,7.114,18]octatriaconta-1(32),3,5,7(38),14(37),15,17,20,22,30,33,35-dodecaene-11,26-dione |
InChI |
InChI=1S/C34H28Br4N4O8/c35-21-9-17-1-3-27(21)49-29-15-19(11-23(37)31(29)43)6-8-40-34(46)26(42-48)14-20-12-24(38)32(44)30(16-20)50-28-4-2-18(10-22(28)36)13-25(41-47)33(45)39-7-5-17/h1-4,9-12,15-16,43-44,47-48H,5-8,13-14H2,(H,39,45)(H,40,46)/b41-25-,42-26+ |
InChI Key |
GBHLAOKSDGGNNZ-LTEVTRLRSA-N |
Isomeric SMILES |
C1CNC(=O)/C(=N\O)/CC2=CC(=C(C=C2)OC3=C(C(=CC(=C3)C/C(=N\O)/C(=O)NCCC4=CC(=C(C(=C4)Br)O)OC5=C(C=C1C=C5)Br)Br)O)Br |
SMILES |
C1CNC(=O)C(=NO)CC2=CC(=C(C=C2)OC3=C(C(=CC(=C3)CC(=NO)C(=O)NCCC4=CC(=C(C(=C4)Br)O)OC5=C(C=C1C=C5)Br)Br)O)Br |
Canonical SMILES |
C1CNC(=O)C(=NO)CC2=CC(=C(C=C2)OC3=C(C(=CC(=C3)CC(=NO)C(=O)NCCC4=CC(=C(C(=C4)Br)O)OC5=C(C=C1C=C5)Br)Br)O)Br |
Synonyms |
astadin 20 bastadin-20 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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